Cas no 1257665-08-9 (3-(2-Pyrrolidinoethoxy)benzotrifluoride)

• Product Name: 3-(2-Pyrrolidinoethoxy)benzotrifluoride
• CAS No: 1257665-08-9
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• MDL: MFCD18087721
• CID: 1086063
• PubChem ID: 53217065
• Update Time: 2025-04-20

3-(2-Pyrrolidinoethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine
• CS-0211096
• 1257665-08-9
• DTXSID90682172
• 1-{2-[3-(Trifluoromethyl)phenoxy]ethyl}pyrrolidine
• 1-[2-[3-(trifluoromethyl)phenoxy]ethyl]pyrrolidine
• AKOS015888961
• DB-347468
• MFCD18087721
• 3-(2-Pyrrolidinoethoxy)benzotrifluoride
• BS-26491
• SIMUFYNZEAJCIK-UHFFFAOYSA-N
• 1-(2-(3-Trifluoromethylphenoxy)ethyl)pyrrolidine

• MDL： MFCD18087721
• Inchi： 1S/C13H16F3NO/c14-13(15,16)11-4-3-5-12(10-11)18-9-8-17-6-1-2-7-17/h3-5,10H,1-2,6-9H2
• InChI Key： SIMUFYNZEAJCIK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCCN1CCCC1)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes